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Compound of Interest

Compound Name:
tert-butyl N-[(1S,2S)-2-

aminocyclobutyl]carbamate

CAS No.: 1374222-18-0

Cat. No.: B2386352

Get Quote

Executive Summary
1,2-Diaminocyclobutane (DACB) represents a critical class of "conformationally restricted"

diamines, serving as a high-value scaffold in medicinal chemistry and asymmetric catalysis.

Unlike its six-membered analog (1,2-diaminocyclohexane), the cyclobutane ring imposes a

unique puckered conformation (butterfly shape) with a puckering angle of approximately 30°,

creating distinct vector alignments for substituent groups.

This guide focuses on the Boc-protected derivatives (specifically tert-butyl (2-

aminocyclobutyl)carbamate and di-tert-butyl cyclobutane-1,2-diyldicarbamate). These

intermediates are pivotal for the stepwise synthesis of peptidomimetics and chiral ligands,

offering a balance between orthogonal protection and steric bulk management.

Stereochemical & Conformational Landscape
The physicochemical behavior of Boc-protected DACB is dictated by its stereochemistry. The

cyclobutane ring is not planar; it exists in a dynamic puckered equilibrium to relieve torsional

strain (Pitzer strain) and angle strain (Baeyer strain).
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Stereoisomers
cis-1,2-Diaminocyclobutane: This isomer is a meso compound (achiral) possessing a plane

of symmetry. In the Boc-protected form, the substituents typically adopt a pseudo-

axial/pseudo-equatorial orientation to minimize steric repulsion, though 1,3-diaxial-like

interactions can destabilize it.

trans-1,2-Diaminocyclobutane: This isomer is chiral (

-symmetric) and exists as a pair of enantiomers (

and

). It is the preferred scaffold for asymmetric catalysis. The trans substituents favor a pseudo-
diequatorial conformation, maximizing the distance between the bulky Boc groups and
minimizing steric clash.

Impact of Boc-Protection
The introduction of the tert-butyloxycarbonyl (Boc) group significantly alters the

physicochemical profile:

Lipophilicity: Drastically increases LogP, facilitating solubility in organic solvents (DCM,

EtOAc) while rendering the molecule insoluble in water.

Crystallinity: The carbamate moiety introduces hydrogen bond donors (N-H) and acceptors

(C=O), often converting the liquid/low-melting free diamine into a stable, crystalline solid.

Rigidity: The bulky tert-butyl group restricts rotation around the N-C(ring) bond, locking the

amine in a specific rotameric state that is advantageous for pre-organizing the scaffold

during peptide coupling.

Physicochemical Data Profile
The following data summarizes the characteristics of the trans-isomer, as it is the most

common target for drug development applications.
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Property Value / Characteristic Notes

Molecular Formula (Di-Boc)
Mono-Boc:

Molecular Weight 286.37 g/mol (Di-Boc) Mono-Boc: 186.25 g/mol

Physical State White Crystalline Solid Free base is a liquid/oil.[1]

Melting Point 125–128 °C (Di-Boc)
Varies by enantiopurity and

solvent.

Solubility

Soluble: DCM, MeOH, DMSO,

EtOAcInsoluble: Water,

Hexanes

Mono-Boc has slight water

solubility due to free amine.

pKa (Conj. Acid) ~8.5–9.5 (Free Amine) The Boc-amine is non-basic.

LogP (Predicted) ~2.5 (Di-Boc)
Highly lipophilic compared to

free diamine (LogP < 0).

Chirality or
Enantiopure forms are

commercially available.

Synthetic Accessibility & Workflow[2]
The synthesis of Boc-protected 1,2-diaminocyclobutane typically proceeds via the Curtius

Rearrangement of 1,2-cyclobutanedicarboxylic acid. This route is preferred over nucleophilic

substitution on cyclobutanes due to the difficulty of

reactions on strained rings.

Synthesis Diagram (Graphviz)
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Caption: Figure 1: Synthetic pathway via Curtius Rearrangement. This route retains the relative

stereochemistry of the starting diacid (cis or trans).
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Experimental Protocols
Protocol: Selective Mono-Boc Protection
Objective: Synthesize tert-butyl (2-aminocyclobutyl)carbamate from the diamine

dihydrochloride salt. This is the critical building block for asymmetric synthesis.

Reagents:

trans-1,2-Diaminocyclobutane dihydrochloride (1.0 equiv)

Di-tert-butyl dicarbonate (

) (0.9 equiv)

Triethylamine (

) (3.0 equiv)

Methanol (MeOH) (anhydrous)

Methodology:

Salt Dissolution: Suspend the diamine dihydrochloride in anhydrous MeOH (0.2 M) at 0 °C.

Base Addition: Add

dropwise. The mixture will become clear as the free amine is liberated. Stir for 15 minutes.

Controlled Addition: Dissolve

(0.9 equiv) in a minimal amount of MeOH. Add this solution dropwise to the amine mixture
over 1 hour at 0 °C.

Scientific Rationale: Using a slight deficit of

and slow addition at low temperature favors mono-protection over di-protection by
statistically targeting the highly abundant free diamine species.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours.
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Workup: Concentrate the solvent in vacuo. Redissolve the residue in water.

Extraction: Extract the aqueous phase with DCM (

). The di-Boc byproduct (if any) and mono-Boc product will extract; unreacted diamine
remains in the aqueous phase.

Purification: Dry organic layers over

, filter, and concentrate. Purify via flash column chromatography (Silica gel,
DCM:MeOH:NH4OH gradient) to isolate the mono-Boc amine.

Protocol: Stability & Deprotection
Objective: Quantitative removal of the Boc group without degrading the cyclobutane ring.

Methodology:

Dissolution: Dissolve the Boc-protected compound in 1,4-dioxane.

Acidolysis: Add 4M HCl in dioxane (5–10 equiv) at 0 °C.

Monitoring: Monitor by TLC (disappearance of high Rf spot) or LC-MS. Reaction is typically

complete in 1–2 hours.

Isolation: Concentrate in vacuo to obtain the hydrochloride salt as a white solid.

Note: Avoid using strong aqueous acids (e.g., 6M HCl reflux) for prolonged periods, as this

could theoretically induce ring opening or epimerization, although the cyclobutane 1,2-

diamine motif is surprisingly robust.

Structural Characterization (Self-Validation)
To ensure the integrity of the synthesized scaffold, the following spectral markers must be

validated.

1H NMR (CDCl3, 400 MHz)
Boc Group: A strong singlet at
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ppm (9H).

Cyclobutane Methines: Two distinct multiplets at

ppm (corresponding to

and

).

Differentiation: The proton alpha to the Boc-amine will be slightly more deshielded or show

distinct coupling compared to the proton alpha to the free amine (in mono-Boc).

Cyclobutane Methylenes: Multiplets in the range of

ppm. The complex splitting pattern is characteristic of the puckered ring and rigid
conformation.

Amide NH: Broad singlet at

ppm (exchangeable with

).

13C NMR
Carbonyl: Characteristic carbamate peak at

ppm.

Quaternary Carbon: Boc tert-butyl carbon at

ppm.

Ring Carbons: Methine carbons (

) appear around

ppm. Methylene carbons (

) appear around
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ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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